![molecular formula C12H16Cl2N2O3S B2378518 2-chloro-N-[2-chloro-5-(diethylsulfamoyl)phenyl]acetamide CAS No. 325764-01-0](/img/structure/B2378518.png)
2-chloro-N-[2-chloro-5-(diethylsulfamoyl)phenyl]acetamide
Overview
Description
Scientific Research Applications
2-chloro-N-[2-chloro-5-(diethylsulfamoyl)phenyl]acetamide is used in various scientific research applications, including:
Proteomics Research: It is used as a reagent in the study of protein interactions and functions.
Medicinal Chemistry: The compound and its derivatives are investigated for potential therapeutic applications.
Industrial Chemistry: It is used in the synthesis of other chemical compounds and materials.
Preparation Methods
The synthesis of 2-chloro-N-[2-chloro-5-(diethylsulfamoyl)phenyl]acetamide typically involves the reaction of aniline with chloroacetyl chloride in the presence of glacial acetic acid . This reaction forms 2-chloro-N-phenylacetamide, which can then be further modified to introduce the diethylsulfamoyl group .
Chemical Reactions Analysis
2-chloro-N-[2-chloro-5-(diethylsulfamoyl)phenyl]acetamide can undergo various chemical reactions, including:
Substitution Reactions: The chloro groups can be substituted with other nucleophiles under appropriate conditions.
Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.
Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions to yield corresponding acids and amines.
Common reagents used in these reactions include chloroacetyl chloride, aniline, and various nucleophiles . The major products formed depend on the specific reaction conditions and reagents used.
Mechanism of Action
The mechanism of action of 2-chloro-N-[2-chloro-5-(diethylsulfamoyl)phenyl]acetamide involves its interaction with specific molecular targets. The compound can interact with proteins and enzymes, affecting their function and activity . The exact molecular pathways involved depend on the specific application and context of use.
Comparison with Similar Compounds
Similar compounds to 2-chloro-N-[2-chloro-5-(diethylsulfamoyl)phenyl]acetamide include:
2-chloro-N-phenylacetamide: This compound is structurally similar but lacks the diethylsulfamoyl group.
Chloroacetanilide: Another related compound with similar chemical properties.
The uniqueness of this compound lies in its specific functional groups, which confer distinct chemical reactivity and biological activity .
Properties
IUPAC Name |
2-chloro-N-[2-chloro-5-(diethylsulfamoyl)phenyl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16Cl2N2O3S/c1-3-16(4-2)20(18,19)9-5-6-10(14)11(7-9)15-12(17)8-13/h5-7H,3-4,8H2,1-2H3,(H,15,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FFUFARRFTVYGTE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)Cl)NC(=O)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16Cl2N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(5-(thiophen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazin-2-yl)phenol](/img/structure/B2378451.png)
![4-[benzyl(methyl)amino]-N-(2-fluorophenyl)-6-methylpyrazolo[1,5-a]pyrazine-2-carboxamide](/img/structure/B2378452.png)
![[4-(Aminomethyl)-4-phenylpiperidin-1-yl]-(3-phenyl-4,5-dihydro-1,2-oxazol-5-yl)methanone;hydrochloride](/img/structure/B2378453.png)
![4-fluoro-N-(4-(3-((4-methylbenzo[d]thiazol-2-yl)amino)-3-oxopropyl)thiazol-2-yl)benzamide](/img/structure/B2378454.png)
![6-[(5-{[(2-fluorophenyl)methyl]sulfanyl}-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione](/img/structure/B2378456.png)
![Ethyl 5-[(ethoxycarbonyl)oxy]-2-methyl-1-benzofuran-3-carboxylate](/img/structure/B2378458.png)
